(4-Ethoxy-2,6-difluoro-phenyl)-methoxy-acetic acid

• Molecular Formula: C11H12F2O4
• Molecular Weight: 246.21 g/mol
• IUPAC Name: 2-(4-ethoxy-2,6-difluorophenyl)-2-methoxyacetic acid
• InChI: InChI=1S/C11H12F2O4/c1-3-17-6-4-7(12)9(8(13)5-6)10(16-2)11(14)15/h4-5,10H,3H2,1-2H3,(H,14,15)
• InChI Key: MAXBBNBBWDIVRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C(=C1)F)C(C(=O)O)OC)F

Description

(4-Ethoxy-2,6-difluoro-phenyl)-methoxy-acetic acid is a useful research compound. Its molecular formula is C11H12F2O4 and its molecular weight is 246.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To (4-ethoxy-2,6-difluoro-phenyl)-methoxy-acetic acid ethyl ester (4.0 g, 14.58 mmol, 1.0 equiv), dissolved in THF (75 mL) and methanol (15 mL), was added a solution of 1 M LiOH (17.5 mL) and the reaction mixture stirred at rt for 4 h. A solution of 1 M HCl (25 mL) was added, the organic solvents removed by evaporation under reduced pressure and the residue extracted with ethyl acetate. The organic layer was washed with water, dried over Na2SO4 and concentrated by evaporation under reduced pressure yielding 3.5 g (98%) of the title compound.